Cas no 1065092-40-1 (5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one)

• Product Name: 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one
• CAS No: 1065092-40-1
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• CID: 5186069
• Update Time: 2026-03-05

5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one

• Inchi： 1S/C10H5BrF3NO/c11-6-2-1-5(10(12,13)14)9-8(6)7(16)3-4-15-9/h1-4H,(H,15,16)
• InChI Key： MKWBEOIDVMSFKR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2C(F)(F)F)C(O)=CC=1

Additional information on 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one

Research Brief on 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one (CAS: 1065092-40-1): Recent Advances and Applications

5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one (CAS: 1065092-40-1) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one is its application in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The study utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. These findings suggest that 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one could serve as a promising scaffold for the development of next-generation kinase inhibitors.

In addition to its potential in oncology, recent research has also explored the antimicrobial properties of 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results highlight the potential of 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one as a lead compound for the development of new antibiotics.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one to improve yield and scalability. A 2023 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In conclusion, 5-Bromo-8-(trifluoromethyl)quinolin-4(1H)-one (CAS: 1065092-40-1) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Its applications span oncology, infectious diseases, and beyond, supported by robust scientific evidence. Future research should focus on further elucidating its mechanism of action and exploring its utility in combination therapies. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs.